Cas no 20876-99-7 (4-Hydroxy-N,N-dimethylbenzamide)

• Product Name: 4-Hydroxy-N,N-dimethylbenzamide
• CAS No: 20876-99-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD01168919
• CID: 910713
• PubChem ID: 309822
• Update Time: 2025-10-29

4-Hydroxy-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-N,N-dimethylbenzamide
• 4-hydroxy N,N-dimethylbenzamide
• 4-Hydroxy-benzoesaeure-dimethylamid
• 4-hydroxy-benzoic acid dimethyl amide
• N,N-dimethyl-4-hydroxybenzamide
• Z68247175
• 4-hydroxy-N,N-dimethylbenzamide, AldrichCPR
• MB01715
• CHEMBL4573539
• NSC212259
• J-013698
• MFCD01168919
• NSC-212259
• 20876-99-7
• UJCPSWBVHQROQF-UHFFFAOYSA-N
• DTXSID70309537
• BENZOIC ACID,4-HYDROXY,AMIDE,N,N-DIMETHYL
• SCHEMBL487487
• CS-0138027
• F3308-0300
• D97362
• Benzamide, 4-hydroxy-N,N-dimethyl-
• AKOS000212343
• EN300-36682
• InChI=1/C9H11NO2/c1-10(2)9(12)7-3-5-8(11)6-4-7/h3-6,11H,1-2H
• BS-14108
• DB-113349
• DTXCID60260663
• SDCCGSBI-0660321.P001

• MDL： MFCD01168919
• Inchi： 1S/C9H11NO2/c1-10(2)9(12)7-3-5-8(11)6-4-7/h3-6,11H,1-2H3
• InChI Key： UJCPSWBVHQROQF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)N(C)C

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 342.6±25.0 °C at 760 mmHg
• Flash Point: 161.0±23.2 °C
• PSA: 40.54000
• LogP: 1.09400
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Hydroxy-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxy-N,N-dimethylbenzamide

Comprehensive Analysis of 4-Hydroxy-N,N-dimethylbenzamide (CAS No. 20876-99-7): Properties, Applications, and Industry Insights

4-Hydroxy-N,N-dimethylbenzamide (CAS No. 20876-99-7), also known as DMBA, is a versatile organic compound widely studied for its unique chemical properties and broad applications in pharmaceuticals, agrochemicals, and material science. This hydroxybenzamide derivative features a hydroxyl group at the para position of the benzene ring, coupled with a dimethylamide functional group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₁₁NO₂, and moderate polarity contribute to its solubility in common organic solvents like ethanol and acetone, facilitating its use in laboratory and industrial settings.

In recent years, the demand for high-purity 4-Hydroxy-N,N-dimethylbenzamide has surged due to its role in developing UV stabilizers and antioxidants for polymers. Researchers are particularly interested in its potential to enhance the durability of plastics exposed to sunlight, a topic gaining traction amid global sustainability discussions. Additionally, its CAS No. 20876-99-7 is frequently searched in academic databases, reflecting its relevance in drug discovery projects targeting metabolic disorders and inflammation.

The synthesis of 4-Hydroxy-N,N-dimethylbenzamide typically involves the acylation of 4-hydroxybenzoic acid followed by dimethylamine substitution, a process optimized for low environmental impact—a key concern for modern manufacturers. Analytical techniques like HPLC and NMR spectroscopy confirm its purity, which is critical for applications requiring pharmaceutical-grade standards. Users often inquire about its storage conditions (recommended: 2–8°C in airtight containers) and compatibility with other reagents, highlighting practical industry needs.

Emerging trends link DMBA derivatives to green chemistry initiatives, where its biodegradability profile is under scrutiny. A 2023 study noted its potential as a bio-based intermediate for eco-friendly coatings, aligning with circular economy goals. Furthermore, its low toxicity (as per OECD guidelines) makes it a safer alternative to halogenated analogs, addressing regulatory pressures in the EU and North America.

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In conclusion, 4-Hydroxy-N,N-dimethylbenzamide (CAS No. 20876-99-7) exemplifies how niche chemicals address macro-level challenges—from sustainable manufacturing to advanced material design. Its multidisciplinary utility ensures continued relevance in peer-reviewed journals and patent filings, warranting close monitoring of market and scientific developments.